Cas no 955094-26-5 (2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate)

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate structure

955094-26-5 structure

Product Name:2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate

CAS No:955094-26-5

MF:C₁₈H₂₃N₃O₉

MW:425.38992524147

MDL:MFCD11041137

CID:1057983

PubChem ID:354335613

Update Time:2024-10-25

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

- α-Maleimidopropionyl-ω-succinimidyl-2(ethylene glycol)
- alpha-MaleiMidopropionyl-oMega-succiniMidyl-2(ethylene glycol)
- Mal-PEG2-NHS
- MaleiMide-NH-PEG2-NHS Ester
- Maleimide-PEG2-NHS Ester
- Maleimide-PEG2-succinimidyl ester
- 2,5-dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate
- α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
- MAL-EG(2)-NHS 3-(2-(2-(3-MALEINIMIDOPROPANAMIDO)ETHOXY)ETHOXY)PROPANOIC ACID SUCCINIMIDYL ESTER
- Maleimide-NH-PEG2-CH2CH2COONHS Ester
- Maleimidopropionyl-PEG2-CH2CH2COONHS Ester
- SM(PEG)2
- 3-[2-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]ethoxy]propanoic acid 2,5-dioxo-1-pyrrolidinyl ester
- Maleimide-PEG2-NHS
- 13-Maleimido-11-oxo-4,7-dioxa-10-azatridecanoic Acid N-Succinimidyl Ester
- N-Succinimidyl 13-Maleimido-11-oxo-4,7-dioxa-10-azatridecanoate
- MAL-Di-EG-Osu
- Mal-amido-PEG2-NHS
- Mal-amido-PEG2-NHS ester
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]propanoate
- AK209024
- 2,5-dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido)ethoxy)ethoxy)propanoate
- BIPG1477
- Maleimide-PEG2-succini
- 2,5-Dioxo-1-pyrrolidinyl 3-[2-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]ethoxy]propanoate (ACI)
- N-Hydroxysuccinimidyl-(polyethylene glycol) 2-maleimide
- NHS-PEO2-maleimide
- Mal-NH-PEG2-NHS
- Maleimide-PEG2-NHS Ester (2mg*5)
- MFCD11041137
- GLXC-27076
- A903489
- M3079
- Succinimide-Maleimide PEG
- 2,5-dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-dioxo-1H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate
- Mal-amido-PEG2 NHS ester
- Maleimide-PEG2-succinimidyl ester, 99%
- CS-W021029
- Mal-NH-PEG2-CH2CH2COONHS
- HY-W040289
- SY034976
- 3-(2-(2-(3-Maleinimidopropanamido)ethoxy)ethoxy)propanoic acid succinimidyl ester
- AKOS027256654
- SCHEMBL526532
- Poly(oxy-1,2-ethanediyl),alpha-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-omega-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]-
- BCP30679
- PD171771
- C77295
- AC-32519
- 955094-26-5
- M3339
- DS-10187
- Mal-PEG2-NHS;Maleimide-PEG2-NHS Ester;MAL-Di-EG-Osu;(c) paragraph sign-Maleimidopropionyl-(c)Thorn-succinimidyl-2(ethylene glycol) alpha-MaleiMidopropionyl-oMega-succiniMidyl-2(ethylene glycol)
- 3-[2-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]ethoxy]propanoic acid 2,5-dioxo-1-pyrrolidinyl ester;MAL-Di-EG-Osu
- BP-22156
- 2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate
- MDL： MFCD11041137
- Inchi： 1S/C18H23N3O9/c22-13(5-8-20-14(23)1-2-15(20)24)19-7-10-29-12-11-28-9-6-18(27)30-21-16(25)3-4-17(21)26/h1-2H,3-12H2,(H,19,22)
- InChI Key： TZPDZOJURBVWHS-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCNC(CCN1C(=O)C=CC1=O)=O)ON1C(=O)CCC1=O

Computed Properties

Exact Mass: 425.14300
Monoisotopic Mass: 425.14342932g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 14
Complexity: 700
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 149
XLogP3: -2.6

Experimental Properties

Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 90.0 to 94.0 deg-C
Solubility: Slightly soluble (5.1 g/l) (25 º C),
PSA: 148.62000
LogP: -1.28510
Sensitiveness: Sensitive to humidity

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：-20°C

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S0641-100mg	Mal-amido-PEG2-NHS ester	955094-26-5		100mg	￥3169.53	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	746223-50MG	2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate	955094-26-5		50mg	¥1502.44	2023-11-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	746223-250MG	2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate	955094-26-5		250mg	¥3937.79	2023-11-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M864027-50mg	Maleimide-PEG2-succinimidyl ester	955094-26-5	99%	50mg	￥746.00	2022-09-01
Apollo Scientific	BIPG1477-250mg	Mal-amido-PEG2-NHS	955094-26-5	95+%	250mg	£59.00	2025-02-21
Apollo Scientific	BIPG1477-500mg	Mal-amido-PEG2-NHS	955094-26-5		500mg	£220.00	2023-08-31
Apollo Scientific	BIPG1477-1g	Mal-amido-PEG2-NHS	955094-26-5	95+%	1g	£185.00	2025-02-21
ChemScence	CS-W021029-100mg	Mal-amido-PEG2-NHS ester	955094-26-5	98.14%	100mg	$99.0	2022-04-26
ChemScence	CS-W021029-250mg	Mal-amido-PEG2-NHS ester	955094-26-5	98.14%	250mg	$127.0	2022-04-26
ChemScence	CS-W021029-1g	Mal-amido-PEG2-NHS ester	955094-26-5	98.14%	1g	$320.0	2022-04-26

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Production Method

Production Method 1

756525-98-1

6066-82-6

955094-26-5

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane ; 2 h, rt

Reference

: Polymer linkers and their uses in poly-1-hydroxymethylethylene hydroxymethyl formal based drug delivery systems and antibody-drug conjugates

, World Intellectual Property Organization, , ,

Production Method 2

1037589-68-6

6066-82-6

955094-26-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; < 25 °C

Reference

: Preparation of α-maleimidopropionyl-ω-succinimidyl-2(ethylene glycol) as protein crosslinker

, China, , ,

Production Method 3

955094-26-5

Reaction Conditions

Reference

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Production Method 4

955094-26-5

Reaction Conditions

Reference

: Improved cell-targeting binding molecule

, World Intellectual Property Organization, , ,

Production Method 5

955094-26-5

Reaction Conditions

Reference

: Antibody drug conjugate, intermediate, preparation method, pharmaceutical composition and uses thereof

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Production Method 6

955094-26-5

Reaction Conditions

Reference

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2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Raw materials

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Preparation Products

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate (955094-26-5)

2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate Related Literature

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955094-26-5 (2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-Dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate) Related Products

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